Cas no 2137988-05-5 (ethyl 3-cyano-2-hydroxy-6-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carboxylate)

• Product Name: ethyl 3-cyano-2-hydroxy-6-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carboxylate
• CAS No: 2137988-05-5
• MF: C₁₃H₁₂N₄O₃
• MW: 272.259382247925
• CID: 6205182
• PubChem ID: 165460353
• Update Time: 2025-08-03

ethyl 3-cyano-2-hydroxy-6-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-734251
• ethyl 3-cyano-2-hydroxy-6-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carboxylate
• 2137988-05-5

• Inchi： 1S/C13H12N4O3/c1-3-20-13(19)9-4-11(8-6-15-17(2)7-8)16-12(18)10(9)5-14/h4,6-7H,3H2,1-2H3,(H,16,18)
• InChI Key： ZQHPHUOPAFJGDG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C#N)C(NC(=C1)C1C=NN(C)C=1)=O)=O

Computed Properties

• Exact Mass: 272.09094026g/mol
• Monoisotopic Mass: 272.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 97Ų

Additional information on ethyl 3-cyano-2-hydroxy-6-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carboxylate

Ethyl 3-Cyano-2-Hydroxy-6-(1-Methyl-1H-Pyrazol-4-Yl)Pyridine-4-Carboxylate: A Promising Compound in Medicinal Chemistry

Ethyl 3-cyano-2-hydroxy-6-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carboxylate is a synthetic compound with a unique chemical structure that has garnered significant attention in the field of medicinal chemistry. Its molecular formula, C₁₅H₁₂N₂O₃, reflects the presence of multiple functional groups, including a cyano group, a hydroxy group, and a pyrazole ring. This combination of structural elements is critical for its biological activity and potential therapeutic applications. The CAS No. 2137988-05-5 serves as a unique identifier for this compound, enabling researchers to track and reference its properties in scientific literature.

The ethyl 3-cyano-2-hydroxy-6-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carboxylate molecule is characterized by its pyridine ring system, which is substituted with a cyano group at the 3-position and a hydroxy group at the 2-position. The pyrazole ring, a five-membered heterocyclic structure, is further functionalized with a methyl group at the 1-position. This intricate arrangement of substituents contributes to the compound's ability to interact with specific biological targets, making it a valuable candidate for drug development.

Recent studies have highlighted the synthetic routes for the preparation of ethyl 3-cyano-2-hydroxy-6-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carboxylate, emphasizing the importance of catalytic methods and green chemistry principles. Researchers have employed microwave-assisted synthesis and solid-phase synthesis techniques to achieve high yields and purity levels. These approaches not only enhance the efficiency of the synthesis process but also align with the growing demand for sustainable practices in pharmaceutical research. The optimal reaction conditions, including temperature, solvent, and catalyst selection, play a pivotal role in determining the success of these synthetic strategies.

The pharmacological properties of ethyl 3-cyano-2-hydroxy-6-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carboxylate have been extensively investigated in recent years. One of the most notable findings is its anti-inflammatory activity, which has been demonstrated in preclinical models of inflammatory diseases. The compound exhibits a selective inhibition of NF-κB signaling, a key pathway involved in the regulation of immune responses. This mechanism of action suggests potential applications in the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, the antitumor potential of ethyl 3-cyano-2-hydroxy-6-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carboxylate has been explored in the context of cancer research. Studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and prostate cancer. The mechanism underlying this effect involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in malignant tumors. These findings underscore the compound's potential as a targeted therapy for oncological applications.

Another area of interest is the neuroprotective effects of ethyl 3-cyano-2-hydroxy-6-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carboxylate. Research has indicated that this compound may offer therapeutic benefits in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and its interaction with neuroinflammatory pathways are critical factors in its potential neuroprotective role. Preclinical studies have demonstrated its capacity to reduce oxidative stress and inhibit the aggregation of amyloid-beta proteins, which are hallmark features of these diseases.

The drug development pipeline for ethyl 3-cyano-2-hydroxy-6-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carboxylate is currently in the preclinical stage, with several in vivo studies underway to evaluate its pharmacokinetic and pharmacodynamic profiles. Researchers are also exploring the potential for combination therapy, where this compound may be used in conjunction with existing drugs to enhance therapeutic outcomes. The bioavailability and metabolic stability of the compound are critical parameters that will determine its suitability for clinical trials.

One of the most promising applications of ethyl 3-cyano-2-hydroxy-6-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carboxylate is in the field of antimicrobial therapy. Recent studies have revealed its bactericidal activity against multidrug-resistant bacteria, including Staphylococcus aureus and Pseudomonas aeruginosa. The compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes such as DNA gyrase and topoisomerase IV is a key factor in its antimicrobial efficacy. These findings highlight its potential as a novel antibiotic in the face of growing resistance to conventional therapies.

Despite its promising properties, the development of ethyl 3-cyano-2-hydroxy-6-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carboxylate is not without challenges. One of the major hurdles is the optimization of its chemical structure to enhance selectivity and reduce toxicity. Researchers are also working to improve its solubility and stability in biological systems to ensure effective delivery to target tissues. Additionally, the cost of production and the scalability of synthesis methods are critical factors that must be addressed to facilitate its transition from the laboratory to the clinic.

Looking ahead, the future research directions for ethyl 3-cyano-2-hydroxy-6-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carboxylate are likely to focus on structure-activity relationship (SAR) studies and computational modeling to predict its interactions with biological targets. The use of advanced technologies such as machine learning and high-throughput screening may further accelerate the discovery of new applications for this compound. Additionally, collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be essential in navigating the complexities of drug development and ensuring that this compound reaches the market in a timely manner.

In conclusion, ethyl 3-cyano-2-hydroxy-6-(1-methyl-1H-pyrazol-4-yl)pyridine-4-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for the treatment of a wide range of diseases. While challenges remain in its development, the growing body of research on this compound suggests that it has the potential to make a substantial impact on biomedical science and clinical practice in the years to come.